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Compound of Interest

Compound Name: PF-06454589

Cat. No.: B609986 Get Quote

Essential Safety and Handling Guide for PF-
06454589
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of the small molecule kinase inhibitor PF-06454589,

ensuring laboratory safety and procedural accuracy.

This document provides critical safety and logistical information for the handling of PF-
06454589. Adherence to these guidelines is essential for minimizing risks and ensuring a safe

laboratory environment.

Hazard Identification and Classification
PF-06454589 is a substance with multiple significant hazards. The following table summarizes

its classification according to the Globally Harmonized System (GHS).
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Hazard Classification Category GHS Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Acute toxicity, Oral 2 H300: Fatal if swallowed

Acute toxicity, Inhalation 3 H331: Toxic if inhaled

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin corrosion 1B
H314: Causes severe skin

burns and eye damage

Serious eye damage 1
H318: Causes serious eye

damage

Reproductive toxicity 1B
H360: May damage fertility or

the unborn child

Specific target organ toxicity -

single exposure
3 (Respiratory system)

H335: May cause respiratory

irritation

Aspiration hazard 1
H304: May be fatal if

swallowed and enters airways

Short-term (acute) aquatic

hazard
2 H401: Toxic to aquatic life

Long-term (chronic) aquatic

hazard
3

H412: Harmful to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling PF-06454589.
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Body Part Required PPE
Specifications and
Procedures

Hands Chemical-resistant gloves

Gloves must be inspected for

integrity before each use. Use

proper glove removal

technique (without touching

the glove's outer surface) to

avoid skin contact. Dispose of

contaminated gloves

immediately after use in

accordance with laboratory

and local regulations. Wash

and dry hands thoroughly after

handling.

Eyes/Face
Safety glasses with side-

shields, face shield

Wear appropriate eye and face

protection to prevent contact.

In case of splashing, a face

shield is required.

Skin/Body Protective clothing

Wear a lab coat or other

protective clothing.

Immediately change any

contaminated clothing.

Preventive skin protection

should be applied.

Respiratory
Self-contained breathing

apparatus

In areas of danger or potential

exposure to vapors or

aerosols, a self-contained

breathing apparatus is

required. Ensure adequate

ventilation at all times.

Operational and Handling Protocols
A clear workflow is essential for the safe handling of PF-06454589. The following diagram

outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation

Handle under inert gas

Proceed to Handling

Avoid contact with skin, eyes, and clothing

Keep away from heat, sparks, and open flames

Decontaminate work area

Proceed to Post-Handling

Dispose of waste in a sealed, labeled container

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of PF-06454589.
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Key Handling Precautions:

Handle and store the substance under an inert gas.

Keep the container tightly closed in a dry and well-ventilated place.

Keep away from heat and sources of ignition.

Take precautionary measures against static discharge.

Never allow the product to come into contact with water during storage.

The product is supplied under the TSCA R&D Exemption and may not be used for non-

exempt commercial purposes without appropriate consent[1].

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. Call a physician

immediately. If breathing has stopped, provide

artificial respiration.

Skin Contact

Take off all contaminated clothing immediately.

Rinse skin with water/shower. Call a physician

immediately.

Eye Contact

Rinse out with plenty of water. Immediately call

an ophthalmologist. Remove contact lenses if

present and easy to do so.

Ingestion
Give the person two glasses of water to drink at

most. Seek medical advice immediately.

For Spills and Leaks:

Do not breathe vapors or aerosols. Avoid substance contact.
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Ensure adequate ventilation.

Keep away from heat and sources of ignition.

Evacuate the danger area, observe emergency procedures, and consult an expert.

For non-emergency personnel, avoid substance contact and ensure adequate ventilation.

Prevent fire extinguishing water from contaminating surface water or the ground water

system.

Disposal Plan
Dispose of PF-06454589 and its containers in accordance with all applicable local, state, and

federal regulations. Contaminated materials and waste must be placed in an appropriately

labeled, sealed container for disposal. Care should be taken to avoid environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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